2-butyryl-N-phenylhydrazinecarboxamide

• CAS No.: 21719-35-7
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26g/mol
• IUPAC Name: 1-(butanoylamino)-3-phenylurea
• InChI: InChI=1S/C11H15N3O2/c1-2-6-10(15)13-14-11(16)12-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,13,15)(H2,12,14,16)
• InChI Key: ZUQPPGSHCZQELI-UHFFFAOYSA-N
• SMILES: CCCC(=O)NNC(=O)NC1=CC=CC=C1

Description

2-Butyryl-N-phenylhydrazinecarboxamide is a hydrazine-derived carboxamide characterized by a butyryl (C₃H₇CO-) group attached to the hydrazinecarboxamide backbone. The butyryl substituent introduces steric and electronic effects that influence molecular conformation, solubility, and biological interactions.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Features and Molecular Geometry

2-(3-Ethoxy-2-hydroxybenzylidene)-N-phenylhydrazinecarboxamide

• Substituent : A rigid ethoxy-hydroxybenzylidene group replaces the butyryl chain.
• Planarity : The molecule exhibits near-planar geometry, with a dihedral angle of 6.7° between aromatic rings, stabilized by intramolecular O–H⋯O and N–H⋯O hydrogen bonds .
• Crystal Packing : Forms a 2D hydrogen-bonded network, lacking significant π-π interactions due to offset molecular stacking .

2-Butyryl-N-phenylhydrazinecarboxamide

• Substituent : The flexible butyryl chain introduces steric hindrance, reducing planarity compared to benzylidene analogues.

Table 1: Structural Comparison

Compound	Substituent	Dihedral Angle (°)	Key Interactions
2-Butyryl-N-phenylhydrazinecarboxamide	Butyryl (C₃H₇CO-)	Not reported	Flexible chain disrupts H-bonding
2-(3-Ethoxy-2-hydroxybenzylidene) analogue	Benzylidene	6.7	Intramolecular O–H⋯O, N–H⋯O
N-Alkyl-2-[4-(trifluoromethyl)benzoyl]	Trifluoromethylbenzoyl	N/A	Enhanced electron-withdrawing effects

Solubility and Stability

• 2-(3-Ethoxy-2-hydroxybenzylidene) Analogue: Limited solubility in aqueous media due to rigid planar structure but high thermal stability from hydrogen bonding .
• 2-Butyryl-N-phenylhydrazinecarboxamide: Improved solubility in organic solvents (e.g., ethanol, DCM) due to the aliphatic chain, though reduced crystalline stability.